(5-Methyl-1,2-oxazol-3-yl)-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]methanone

• IUPAC Name: (5-methyl-1,2-oxazol-3-yl)-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C14H18N4O2/c1-10-6-13(16-20-10)14(19)18-5-3-4-11(9-18)12-7-15-17(2)8-12/h6-8,11H,3-5,9H2,1-2H3
• InChI Key: PINKYEYILDZFLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCC(C2)C3=CN(N=C3)C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves reacting 4-amino-N’-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide at a high temperature of 180°C . This process yields 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan as the key intermediate .

Physical And Chemical Properties Analysis

• Thermal Stability : The compound exhibits moderate thermal stability, with decomposition temperatures ranging from 172°C to 246°C (except for one derivative at 159°C ) .
• Insensitivity : It is insensitive to impact (≥40.1 J) and friction (≥360 N) .
• Detonation Performance : Calculated heats of formation and densities suggest that most derivatives surpass TNT in detonation performance .

Future Directions

: Yu, Q., Cheng, G., Ju, X., Lu, C., Lin, Q., & Yang, H. (2017). Compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan as insensitive energetic materials. New Journal of Chemistry, 41(3), 1026–1033. Link